Cas no 1804837-37-3 (Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804837-37-3
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4832466
• Update Time: 2025-05-25

Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO4/c1-18-8(16)3-5-2-7(19-10(12,13)14)9(17)6(4-11)15-5/h2,17H,3-4H2,1H3
• InChI Key： DLIJMJDQKAMVQK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=CC(CC(=O)OC)=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

The compound Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804837-37-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with various substituents attached at specific positions. The bromomethyl group at position 2, the hydroxy group at position 3, the trifluoromethoxy group at position 4, and the acetate ester group at position 6 collectively contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The trifluoromethoxy group, for instance, is known to enhance the lipophilicity and stability of molecules, making them more suitable for pharmacological applications. Similarly, the presence of a hydroxy group can facilitate hydrogen bonding, which is crucial for interactions with biological targets. The bromomethyl group, on the other hand, introduces a site for potential substitution reactions, enabling further functionalization of the molecule.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that it can serve as an intermediate in the synthesis of more complex molecules with diverse functionalities. For example, the acetate ester group can be easily hydrolyzed to yield a carboxylic acid derivative, which can then be used in peptide coupling or other bioconjugation reactions. This flexibility makes it an invaluable building block in modern organic synthesis.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a candidate for further optimization. Additionally, in materials science, derivatives of this compound have been investigated for their potential use in organic electronics due to their unique electronic properties.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electron distribution on the pyridine ring, enhancing its electrophilic character. This insight has been instrumental in designing more efficient synthetic routes and predicting reactivity trends.

Moreover, green chemistry principles have influenced the synthesis and application of this compound. Efforts are being made to develop environmentally friendly methods for its production, reducing waste and energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical processes.

In conclusion, Methyl 2-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804837-37-3) stands as a testament to the ingenuity of modern chemical research. Its intricate structure and diverse functional groups make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.